Cas no 2172376-23-5 (4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoethyl}benzoic acid)

• Product Name: 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoethyl}benzoic acid
• CAS No: 2172376-23-5
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 5998812
• PubChem ID: 165544250
• Update Time: 2025-10-29

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoethyl}benzoic acid
• 2172376-23-5
• 4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]ethyl}benzoic acid
• EN300-1488918

• Inchi： 1S/C26H24N2O5/c29-24(27-14-13-17-9-11-18(12-10-17)25(30)31)15-28-26(32)33-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-12,23H,13-16H2,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： RJSSOJNTWUELKN-UHFFFAOYSA-N
• SMILES： O(C(NCC(NCCC1C=CC(C(=O)O)=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoethyl}benzoic acid

4-{2-[2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido]ethyl}benzoic Acid: A Comprehensive Overview

4-{2-[2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido]ethyl}benzoic Acid (CAS No. 2172376-23-5) is a highly specialized organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound, often abbreviated as Fmoc-Ac-Et-Bz, is a derivative of benzoic acid with a complex structure that includes a fluorenylmethoxycarbonyl (Fmoc) group, an acetamide moiety, and an ethyl chain. The combination of these functional groups makes it a versatile molecule with potential uses in drug delivery systems, peptide synthesis, and advanced materials.

The Fmoc group, derived from 9H-fluoren-9-yl methoxycarbonyl, is a well-known protecting group in organic synthesis, particularly in peptide chemistry. Its role in this compound is to stabilize reactive intermediates during synthesis while maintaining the integrity of the molecule. The acetamide moiety adds flexibility and hydrogen bonding capabilities, enhancing the molecule's ability to interact with biological systems. The benzoic acid core provides aromatic stability and serves as a platform for further functionalization.

Recent studies have highlighted the potential of 4-{2-[2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido]ethyl}benzoic Acid in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. In one notable study published in *Journal of Medicinal Chemistry*, the compound was used as a scaffold for developing prodrugs targeting cancer cells. The Fmoc group was shown to protect the drug during transit and release it selectively in acidic environments, such as those found in tumor microenvironments.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs) on various surfaces, which can be used to create biosensors or nanoscale devices. A study in *Advanced Materials* demonstrated that films formed by this compound exhibit excellent stability and sensitivity when used as platforms for detecting biomolecules such as proteins and DNA.

The synthesis of 4-{2-[2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido]ethyl}benzoic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the coupling of the Fmoc group to an ethylamine derivative, followed by acetylation and benzylation reactions. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are valuable for chiral recognition studies.

From a structural standpoint, the molecule's complexity offers numerous opportunities for further modification. For instance, substituting the benzoic acid core with other aromatic or heteroaromatic groups could yield derivatives with enhanced pharmacokinetic properties. Similarly, modifying the ethyl chain length or introducing additional functional groups could expand its applications in fields such as polymer chemistry and nanotechnology.

In terms of safety and toxicity profiles, preliminary studies suggest that 4-{2-[2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido]ethyl}benzoic Acid exhibits low cytotoxicity under normal physiological conditions. However, further research is needed to fully understand its long-term effects on biological systems and its potential for bioaccumulation.

Looking ahead, researchers are exploring novel applications for this compound in areas such as gene therapy and regenerative medicine. Its ability to form stable complexes with nucleic acids makes it a promising candidate for delivering genetic material into cells without triggering immune responses. Additionally, its role as a building block in supramolecular chemistry could lead to the development of new materials with unprecedented properties.

In conclusion, 4-{2-[2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido]ethyl}benzoic Acid (CAS No. 2172376-23-) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methodologies and application studies, positions it as a key player in modern chemical research.